Cas no 2229341-65-3 (4-(1-methylcyclopropoxy)piperidine)

• Product Name: 4-(1-methylcyclopropoxy)piperidine
• CAS No: 2229341-65-3
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6139174
• PubChem ID: 153027016
• Update Time: 2025-08-05

4-(1-methylcyclopropoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylcyclopropoxy)piperidine
• EN300-1802505
• 2229341-65-3

• Inchi： 1S/C9H17NO/c1-9(4-5-9)11-8-2-6-10-7-3-8/h8,10H,2-7H2,1H3
• InChI Key： VDBHQPFSTHHIEY-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1(C)CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(1-methylcyclopropoxy)piperidine

4-(1-Methylcyclopropoxy)piperidine: A Comprehensive Overview

4-(1-Methylcyclopropoxy)piperidine (CAS No. 2229341-65-3) is a versatile organic compound with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound has garnered attention due to its unique chemical structure, which combines the cyclopropane ring system with a piperidine backbone. The cyclopropoxy group introduces strain and reactivity, while the piperidine moiety provides a rigid framework for further functionalization. Recent studies have highlighted its potential in drug design, where its structural features enable interactions with specific biological targets.

The synthesis of 4-(1-methylcyclopropoxy)piperidine involves a multi-step process that typically begins with the preparation of the cyclopropane derivative. Researchers have explored various methods, including ring-opening reactions and coupling techniques, to optimize the synthesis pathway. One notable advancement is the use of transition metal catalysts to facilitate the formation of the cyclopropoxy-piperidine bond. This approach not only enhances yield but also improves the purity of the final product, making it more suitable for high-quality applications.

One of the most intriguing aspects of 4-(1-methylcyclopropoxy)piperidine is its reactivity under different conditions. Studies have shown that the compound exhibits unique electronic properties due to the conjugation between the cyclopropane ring and the piperidine nitrogen. This property makes it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where it contributes to improved charge transport and device efficiency.

In the pharmaceutical industry, 4-(1-methylcyclopropoxy)piperidine has been investigated as a lead compound for drug development. Its ability to modulate ion channels and receptors has been explored in preclinical studies targeting neurological disorders such as epilepsy and pain management. The compound's pharmacokinetic profile has also been optimized through structural modifications, enhancing its bioavailability and reducing potential side effects.

The application of 4-(1-methylcyclopropoxy)piperidine extends beyond traditional chemistry into materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. For instance, recent findings indicate that this compound can act as a ligand in homogeneous catalysis, facilitating selective transformations in organic synthesis.

From an environmental perspective, researchers have evaluated the biodegradability and ecological impact of 4-(1-methylcyclopropoxy)piperidine. Studies suggest that under controlled conditions, the compound undergoes efficient microbial degradation, minimizing its environmental footprint. This is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 4-(1-methylcyclopropoxy)piperidine (CAS No. 2229341-65-3) stands out as a multifaceted compound with promising applications across diverse disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in science and technology.